2-(Benzimidazol-1-yl)-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H19N3O/c1-12-6-8-17(9-7-12)15(19)10-18-11-16-13-4-2-3-5-14(13)18/h2-5,11-12H,6-10H2,1H3
• InChI Key: APJLKRDBPKWIHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

2-(Benzimidazol-1-yl)-1-(4-methylpiperidin-1-yl)ethanone is a chemical compound that has gained attention in the scientific research community due to its potential as a therapeutic agent. This compound is also known as BZPME and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of BZPME is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of neurotransmitter systems. BZPME has been shown to inhibit acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. This results in an increase in acetylcholine levels in the brain, which can improve cognitive function. BZPME has also been shown to modulate the dopamine and serotonin systems, which are involved in mood regulation.
Biochemical and Physiological Effects:
BZPME has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to inhibit certain enzymes such as acetylcholinesterase and butyrylcholinesterase. BZPME has also been shown to modulate the dopamine and serotonin systems, which are involved in mood regulation. Additionally, BZPME has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BZPME in lab experiments is its potential as a therapeutic agent in various fields of research. BZPME has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to inhibit certain enzymes and modulate neurotransmitter systems. However, one limitation of using BZPME in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on BZPME. One area of research could be the development of more efficient synthesis methods for BZPME to increase its availability and reduce its cost. Another area of research could be the investigation of the potential of BZPME as a therapeutic agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to investigate the biochemical and physiological effects of BZPME and its mechanism of action.

Synthesis Methods

The synthesis of BZPME involves the reaction of 4-methylpiperidine with 2-(bromoacetyl)benzimidazole in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

BZPME has been studied for its potential as a therapeutic agent in various fields of research. It has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to inhibit certain enzymes such as acetylcholinesterase and butyrylcholinesterase. BZPME has also been studied for its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.